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Compound of Interest

Compound Name: 2,4-Dimethylpentanoic acid

Cat. No.: B1317043

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available toxicological and safety
information for 2,4-Dimethylpentanoic acid. It is intended for informational purposes only and
does not constitute a complete toxicological assessment. A comprehensive evaluation would
require dedicated experimental studies.

Introduction

2,4-Dimethylpentanoic acid is a branched-chain fatty acid with the chemical formula
C7H1402.[1][2] While specific, in-depth toxicological studies on this compound are not readily
available in the public domain, information regarding its hazards has been compiled from safety
data sheets (SDS) and chemical databases. This guide provides a summary of the known
hazard classifications and physical-chemical properties. Due to the limited data, a detailed
account of experimental protocols and signaling pathways cannot be provided at this time.

Hazard Identification and Classification

The primary source of toxicological information for 2,4-Dimethylpentanoic acid comes from its
classification under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS). The available data indicates that this compound is an irritant to the skin,
eyes, and respiratory system, and may be harmful if swallowed.[1][3]

GHS Hazard Summary
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Hazard Class Category Hazard Statement Pictogram
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2 GHSO07
Corrosion/Irritation irritation
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Specific Target Organ
Toxicity (Single
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Source: PubChem, Angene Chemical Safety Data Sheet[1][3]

Hazard Statements:

H302: Harmful if swallowed[3]

H315: Causes skin irritation[1][3]

H318: Causes serious eye damage[1]

H335: May cause respiratory irritation[1][3]

Precautionary Statements: A range of precautionary statements are associated with these

classifications, including the use of personal protective equipment (gloves, eye protection),

ensuring adequate ventilation, and seeking medical attention in case of exposure.[1][3]

Physicochemical Properties

Understanding the physical and chemical properties of a substance is crucial for assessing its

potential toxicological behavior.
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Property Value Source
Molecular Formula C7H1402 PubChem[1]
Molecular Weight 130.18 g/mol PubChem[1]

CAS Number 5868-33-7 NIST WebBook[2]
IUPAC Name 2,4-dimethylpentanoic acid PubChem|[1]
Appearance Light yellow liquid Fisher Scientific[4]
Boiling Point 124 -125°C Fisher Scientific[4]
Flash Point 18 °C Fisher Scientific[4]
Specific Gravity 0.825 Fisher Scientific[4]

Toxicological Data Summary

A thorough search of publicly available literature and databases did not yield specific
guantitative toxicological data for 2,4-Dimethylpentanoic acid. The following data points,
commonly found in comprehensive toxicological profiles, are currently unavailable:

¢ Acute Toxicity: No LD50 (oral, dermal, inhalation) or LC50 values were found.

o Genotoxicity: No data from Ames tests, chromosome aberration assays, or other
mutagenicity studies were identified.

o Carcinogenicity: No long-term animal studies assessing the carcinogenic potential of this
compound are available.

o Reproductive and Developmental Toxicity: No studies on the effects on fertility or embryonic
development were found.

o Toxicokinetics: Information on the absorption, distribution, metabolism, and excretion
(ADME) of 2,4-Dimethylpentanoic acid is not available.

Experimental Protocols
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Due to the absence of detailed toxicological studies for 2,4-Dimethylpentanoic acid in the
public domain, no specific experimental protocols can be cited.

Visualizations

As no specific signaling pathways or experimental workflows for the toxicological assessment
of 2,4-Dimethylpentanoic acid have been published, a generalized workflow for chemical
toxicity testing is presented below. This diagram illustrates a typical phased approach to
evaluating the safety of a novel chemical substance.
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Caption: A generalized workflow for chemical toxicity testing.

Conclusion
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The current toxicological profile of 2,4-Dimethylpentanoic acid is limited to hazard
classifications derived from regulatory submissions. It is identified as being harmful if
swallowed, and causing skin, eye, and respiratory irritation. There is a notable absence of
comprehensive experimental data in the public domain, which prevents a detailed assessment
of its toxicological properties, including potential systemic effects, genotoxicity, carcinogenicity,
and reproductive toxicity. For professionals in research and drug development, this lack of data
signifies that any handling of 2,4-Dimethylpentanoic acid should be conducted with caution,
adhering to the safety precautions outlined in its safety data sheet. Further experimental
studies are necessary to establish a complete and reliable toxicological profile for this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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